Cas no 100308-69-8 (4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline)

• Product Name: 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline
• CAS No: 100308-69-8
• MF: C₁₉H₁₅Br₂NO
• MW: 433.1365
• MDL: MFCD31699798
• CID: 2860312
• PubChem ID: 21311049
• Update Time: 2025-05-19

4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-bis(4-bromophenyl)-4-methoxyphenylamine
• 4,4'-Dibromo-4''-methoxytriphenylamine
• N,N-Bis(4-bromophenyl)-4-methoxyaniline
• 4-bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline
• AK682458
• MFCD31699798
• CS-0160797
• D84355
• 4-methoxy-N,N-bis(4-bromophenyl)aniline
• 100308-69-8
• SCHEMBL8319450
• BS-44151
• C19H15Br2NO
• D5339
• 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline

• MDL： MFCD31699798
• Inchi： 1S/C19H15Br2NO/c1-23-19-12-10-18(11-13-19)22(16-6-2-14(20)3-7-16)17-8-4-15(21)5-9-17/h2-13H,1H3
• InChI Key： ZOISYEZQRCIVDZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C(=C([H])C=1[H])Br)C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 432.94999g/mol
• Monoisotopic Mass: 430.95204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 6.5

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 73.0 to 77.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• λmax: 304(CH2Cl2)(lit.)
• Vapor Pressure: No data available

4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline

Introduction to 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline and Its Significance in Modern Chemical Research

4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline, with the CAS number 100308-69-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its brominated aromatic structure and dual phenyl substituents, has garnered attention for its potential applications in various scientific domains, including drug discovery, material science, and organic synthesis.

The structural composition of 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline makes it a versatile intermediate in the synthesis of more complex molecules. The presence of bromine atoms at specific positions enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurology. The unique structural features of 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline make it a valuable building block for designing novel therapeutic agents. For instance, researchers have explored its use in creating small-molecule inhibitors that interact with specific protein targets involved in disease pathways.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline, scientists have been able to develop potent inhibitors that can modulate kinase activity. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a pharmacological tool.

The role of 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline extends beyond drug development. In material science, its aromatic structure and functional groups make it suitable for designing advanced materials with specific electronic properties. For example, it has been utilized in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). These materials are crucial for next-generation electronic devices, offering improved performance and efficiency.

The synthesis of 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline involves a series of well-established organic reactions. The process typically begins with the bromination of an appropriate aromatic precursor, followed by nucleophilic substitution reactions to introduce the methoxy and phenyl groups. The precise control of reaction conditions is essential to achieve high yields and purity. Advanced techniques such as flow chemistry have been employed to optimize these synthetic routes, ensuring scalability and reproducibility.

The chemical properties of this compound also make it a valuable tool for mechanistic studies. Researchers utilize spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to elucidate reaction mechanisms and intermediates. These studies not only enhance our understanding of organic transformations but also contribute to the development of more efficient synthetic strategies.

In conclusion, 4-Bromo-N-(4-bromophenyl)-N-(4-methoxyphenyl)aniline, identified by its CAS number 100308-69-8, is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on cutting-edge research projects. As our understanding of its properties continues to evolve, we can expect even more innovative applications to emerge in the future.